Cas no 465498-41-3 (4-Bromonaphthalene-1,8-dicarbonitrile)

4-Bromonaphthalene-1,8-dicarbonitrile structure
465498-41-3 structure
Product Name:4-Bromonaphthalene-1,8-dicarbonitrile
CAS No:465498-41-3
MF:C12H5BrN2
MW:257.085501432419
CID:2693742
PubChem ID:11196172
Update Time:2025-04-21

4-Bromonaphthalene-1,8-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthalenedicarbonitrile, 4-broMo-
    • 4-bromonaphthalene-1,8-dicarbonitrile
    • 465498-41-3
    • 4-Bromonaphthalene-1,8-dicarbonitrile
    • Inchi: 1S/C12H5BrN2/c13-11-5-4-9(7-15)12-8(6-14)2-1-3-10(11)12/h1-5H
    • InChI Key: SSJXHKSHTYBLRT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C#N)=C2C(C#N)=CC=CC2=1

Computed Properties

  • Exact Mass: 255.96361Da
  • Monoisotopic Mass: 255.96361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.6Ų

4-Bromonaphthalene-1,8-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2077045-1g
4-bromonaphthalene-1,8-dicarbonitrile
465498-41-3
1g
¥10560.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2077045-5g
4-bromonaphthalene-1,8-dicarbonitrile
465498-41-3
5g
¥28600.00 2024-05-12
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